Cas no 2227720-15-0 ((2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol)

(2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol
- 2227720-15-0
- EN300-1776261
-
- Inchi: 1S/C8H14N2O/c1-6-5-9-10(3)8(6)4-7(2)11/h5,7,11H,4H2,1-3H3/t7-/m1/s1
- InChI Key: FQXZMQJOKJYTMI-SSDOTTSWSA-N
- SMILES: O[C@H](C)CC1=C(C)C=NN1C
Computed Properties
- Exact Mass: 154.110613074g/mol
- Monoisotopic Mass: 154.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 38Ų
(2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1776261-0.25g |
(2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol |
2227720-15-0 | 0.25g |
$1735.0 | 2023-09-20 | ||
Enamine | EN300-1776261-0.05g |
(2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol |
2227720-15-0 | 0.05g |
$1584.0 | 2023-09-20 | ||
Enamine | EN300-1776261-2.5g |
(2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol |
2227720-15-0 | 2.5g |
$3696.0 | 2023-09-20 | ||
Enamine | EN300-1776261-1.0g |
(2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol |
2227720-15-0 | 1g |
$1887.0 | 2023-06-03 | ||
Enamine | EN300-1776261-5.0g |
(2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol |
2227720-15-0 | 5g |
$5470.0 | 2023-06-03 | ||
Enamine | EN300-1776261-10.0g |
(2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol |
2227720-15-0 | 10g |
$8110.0 | 2023-06-03 | ||
Enamine | EN300-1776261-10g |
(2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol |
2227720-15-0 | 10g |
$8110.0 | 2023-09-20 | ||
Enamine | EN300-1776261-0.1g |
(2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol |
2227720-15-0 | 0.1g |
$1660.0 | 2023-09-20 | ||
Enamine | EN300-1776261-5g |
(2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol |
2227720-15-0 | 5g |
$5470.0 | 2023-09-20 | ||
Enamine | EN300-1776261-0.5g |
(2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol |
2227720-15-0 | 0.5g |
$1811.0 | 2023-09-20 |
(2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol Related Literature
-
Chilakapati Madhu,Bappaditya Roy,Pandeeswar Makam,Thimmaiah Govindaraju Chem. Commun., 2018,54, 2280-2283
-
Tao Luo,Zheng Lou J. Mater. Chem. C, 2017,5, 3330-3335
Additional information on (2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol
Introduction to (2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol (CAS No. 2227720-15-0)
(2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol (CAS No. 2227720-15-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-1-(1,4-dimethylpyrazol-5-yl)propan-2-ol, is a member of the pyrazole class of compounds and is characterized by its unique structural features and potential biological activities.
The pyrazole moiety in (2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol is a five-membered heterocyclic ring containing two nitrogen atoms. This structural motif is known for its diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The presence of the dimethyl substituents on the pyrazole ring and the hydroxyl group on the propyl side chain further enhances the compound's pharmacological profile.
Recent studies have highlighted the potential of (2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol in various therapeutic applications. One notable area of research is its role as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The chiral nature of (2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol allows for the development of enantiomerically pure forms, which can exhibit enhanced efficacy and reduced side effects compared to racemic mixtures.
In addition to its potential as an SSRI, (2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol has been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that (2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of (2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol have also been studied extensively. Research has demonstrated that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it a promising candidate for drug development. The hydroxyl group on the propyl side chain plays a crucial role in determining the compound's solubility and metabolic stability.
Furthermore, the safety profile of (2R)-1-(1,4-dimethyl-1H-pyrazol-5-y l)propan - 2 - ol has been evaluated in preclinical studies. Toxicity assessments have shown that this compound has a low toxicity profile at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the further development of (2R)-1-(1 , 4 - dimethyl - 1 H - pyrazo l - 5 - y l ) propan - 2 - ol as a potential therapeutic agent.
In conclusion, (2R)-1-(1 , 4 - dimethyl - 1 H - pyrazo l - 5 - y l ) propan - 2 - ol (CAS No . 2 2 77 7 0 ) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its favorable pharmacological properties , make it an attractive candidate for further investigation and development . Ongoing research continues to explore the full therapeutic potential of this compound , with promising results in areas such as psychiatric disorders , inflammatory diseases , and other medical conditions .
2227720-15-0 ((2R)-1-(1,4-dimethyl-1H-pyrazol-5-yl)propan-2-ol) Related Products
- 64779-10-8(4-(4-Octylphenyl)-4-oxobutanoic Acid)
- 68319-44-8(5-(4-nitrophenyl)methylimidazolidine-2,4-dione)
- 2197053-17-9(6,7-Dimethyl-3-trifluoromethylquinoxaline-2-carboxylic acid)
- 858808-04-5(2-(4-methoxy-2-methylphenyl)butanedioic acid)
- 1428358-18-2(1-(2-chlorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide)
- 941895-75-6(2-4-(4-methoxyphenyl)piperazin-1-yl-N-(2-methyl-4-nitrophenyl)-2-oxoacetamide)
- 2138576-23-3(2-(propan-2-yl)imidazo1,2-apyridine-3-sulfonyl chloride)
- 1783357-34-5(3-Chloro-4-propan-2-ylbenzenesulfonyl chloride)
- 1421514-69-3(4-[4-(3-chlorobenzoyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine)
- 2551119-19-6(3-(aminomethyl)-3-hydroxy-1lambda6-thietane-1,1-dione hydrochloride)



